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Compound of Interest

Compound Name: MI-538

Cat. No.: B15569956

Get Quote

MI-538 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and handling of MI-538.

Frequently Asked Questions (FAQs)
Q1: What is MI-538?

MI-538 is a potent and selective small molecule inhibitor of the interaction between menin and

Mixed Lineage Leukemia (MLL) fusion proteins.[1] It binds to menin with a high affinity,

disrupting the menin-MLL interaction that is critical for the proliferation of MLL-rearranged

leukemia cells.[1][2]

Q2: What is the mechanism of action of MI-538?

MI-538 competitively binds to the MLL-binding pocket of menin, preventing the recruitment of

the MLL fusion protein. This disruption leads to the downregulation of target genes, such as

Hoxa9 and Meis1, which are essential for leukemogenesis.[1][3] Research also suggests that

menin-MLL inhibitors like MI-538 can induce the degradation of menin protein through the

ubiquitin-proteasome pathway.
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Q3: What are the recommended storage conditions for MI-538?

The recommended storage conditions for MI-538 depend on whether it is in solid form or

dissolved in a solvent. Following these guidelines is crucial to ensure the stability and activity of

the compound.

Data Summary
MI-538 Storage Conditions

Form
Storage
Temperature

Duration Source

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months - 2 years

-20°C 1 month - 1 year

Note: There are slight variations in the reported stability of MI-538 in solvent. It is always

recommended to consult the certificate of analysis provided by the specific supplier.

MI-538 Physicochemical Properties
Property Value

Molecular Weight 566.60 g/mol

Formula C₂₇H₂₅F₃N₈OS

CAS Number 1857417-10-7

Appearance White to off-white solid

Solubility Soluble in DMSO (100 mg/mL)
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Issue Possible Cause Recommended Solution

Difficulty dissolving MI-538

powder
Improper solvent or technique.

Use newly opened, anhydrous

DMSO as MI-538 is

hygroscopic. Gentle warming

and/or sonication can aid

dissolution.

Precipitation of MI-538 in stock

solution during storage

Solution is supersaturated or

has undergone freeze-thaw

cycles.

Ensure the stock solution is

not prepared at a

concentration exceeding its

solubility limit. Aliquot the stock

solution into single-use vials to

avoid repeated freeze-thaw

cycles.

Inconsistent or no biological

effect observed in cell-based

assays

1. Compound degradation. 2.

Incorrect dosage. 3. Cell line

not dependent on menin-MLL

interaction.

1. Ensure MI-538 has been

stored correctly and prepare

fresh dilutions from a properly

stored stock solution. 2.

Perform a dose-response

experiment to determine the

optimal concentration for your

cell line. The reported GI₅₀ for

MLL leukemia cells is 83 nM.

3. Use cell lines with known

MLL translocations (e.g.,

MV4;11, MOLM-13) as positive

controls. MI-538 has shown no

effect on cell lines without MLL

translocations, such as HL-60.

Variability in in vivo

experiments

Improper formulation or

administration.

For in vivo studies, it is

recommended to prepare the

working solution fresh on the

day of use. A suggested

formulation is 10% DMSO,

40% PEG300, 5% Tween-80,

and 45% saline.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Preparation of MI-538 Stock Solution (10 mM in DMSO)

Equilibrate the vial of MI-538 powder to room temperature before opening.

Based on the molecular weight of 566.60 g/mol , weigh out the desired amount of MI-538.

For example, to prepare 1 mL of a 10 mM stock solution, use 5.67 mg of MI-538.

Add the appropriate volume of fresh, anhydrous DMSO to the powder.

If necessary, gently warm the vial and/or sonicate until the solid is completely dissolved.

Aliquot the stock solution into single-use, light-protected vials.

Store the aliquots at -20°C or -80°C as per the recommended guidelines.

In Vitro Cell Proliferation Assay
Plate MLL-rearranged leukemia cells (e.g., MV4;11) and a negative control cell line (e.g., HL-

60) in appropriate cell culture plates and media.

Prepare serial dilutions of MI-538 from your stock solution in cell culture media.

Treat the cells with a range of MI-538 concentrations. Include a DMSO-only vehicle control.

Incubate the cells for the desired period (e.g., 72 hours).

Assess cell viability using a standard method such as MTS or CellTiter-Glo assay.

Calculate the GI₅₀ value for each cell line.
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Caption: Mechanism of action of MI-538 in inhibiting the menin-MLL interaction.
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Experiment Start:
Inconsistent/No Effect

1. Verify Storage Conditions
- Powder: -20°C / 4°C

- Solvent: -80°C / -20°C

2. Prepare Fresh Dilutions

3. Perform Dose-Response
(Determine GI₅₀)

4. Use Positive Control Cell Line
(e.g., MV4;11)

5. Use Negative Control Cell Line
(e.g., HL-60)

Issue Resolved

Expected Results

Issue Persists:
Consult Technical Support

Unexpected Results

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent experimental results with MI-538.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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